Lutetium nitrate

• IUPAC Name: lutetium(3+);trinitrate
• InChI: InChI=1S/Lu.3NO3/c;3*2-1(3)4/q+3;3*-1
• InChI Key: APRNQTOXCXOSHO-UHFFFAOYSA-N
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Lu+3]
• Molecular Formula: LuN3O9
• DSSTOX Substance ID: DTXSID60890641
• Molecular Weight: 360.98 g/mol
• CAS No.: 10099-67-9

Description

Lutetium nitrate (Lu(NO₃)₃) is a water-soluble rare earth compound primarily used in materials science, catalysis, and nuclear medicine. It crystallizes as a hydrate (commonly n-hydrate, CAS 100641-16-5) and exhibits hygroscopic properties . Its solubility in water and weak acids distinguishes it from insoluble lutetium compounds like the oxide (Lu₂O₃) or fluoride (LuF₃) . Industrial-grade this compound is available in purities ranging from 99% (3N) to 99.999% (5N), comparable to other lutetium salts such as acetate and sulfate .

Preparation Methods

Synthesis via Dissolution of Lutetium Oxide in Nitric Acid

The most common method for preparing lutetium nitrate involves dissolving lutetium oxide (Lu₂O₃) in concentrated nitric acid. The reaction proceeds as follows:

$$\text{Lu}$$2\text{O}3 + 6\ \text{HNO}3 \rightarrow 2\ \text{Lu}(\text{NO}3)3 + 3\ \text{H}2\text{O}

Procedure :

• Step 1 : Lu₂O₃ powder is gradually added to 6M nitric acid under stirring at 80°C until complete dissolution .

• Step 2 : The solution is filtered to remove undissolved impurities.

• Step 3 : The filtrate is evaporated under reduced pressure to crystallize Lu(NO₃)₃·nH₂O.

Key Parameters :

• Acid concentration: 4–6M HNO₃.

• Temperature: 60–80°C.

• Yield: >95% (theoretical).

This method is scalable and widely used in industrial settings, as evidenced by its implicit application in the preparation of this compound solutions for synthesizing macrobead lutecium oxide .

Direct Reaction of Lutetium Metal with Nitric Acid

Metallic lutetium reacts exothermically with nitric acid to form this compound:

$$2\ \text{Lu} + 6\ \text{HNO}$$3 \rightarrow 2\ \text{Lu}(\text{NO}3)3 + 3\ \text{H}2

Procedure :

• Step 1 : Lutetium metal chips are added to 4M HNO₃ at room temperature.

• Step 2 : The reaction is conducted in a fume hood to manage hydrogen gas evolution.

• Step 3 : The solution is purified via recrystallization or vacuum distillation.

Challenges :

• High cost and reactivity of metallic lutetium.

• Requires stringent safety measures due to hydrogen flammability .

Precipitation from Lutetium Carbonate

Lutetium carbonate (Lu₂(CO₃)₃) can be converted to nitrate using nitric acid:

$$\text{Lu}$$2(\text{CO}3)3 + 6\ \text{HNO}3 \rightarrow 2\ \text{Lu}(\text{NO}3)3 + 3\ \text{CO}2 + 3\ \text{H}2\text{O}

Procedure :

• Step 1 : Lu₂(CO₃)₃ is suspended in deionized water.

• Step 2 : 3M HNO₃ is added dropwise until pH < 2.

• Step 3 : CO₂ gas is vented, and the solution is concentrated to obtain crystals.

Advantages :

• Avoids handling metallic lutetium.

• Suitable for small-scale laboratory synthesis.

Industrial-Scale Production Insights from Patent Data

A patent describing macrobead lutecium oxide synthesis (CN103058254B) provides indirect insights into this compound preparation :

• This compound Solution : A 1.47M Lu(NO₃)₃ solution is prepared, likely via Lu₂O₃ dissolution, given the stoichiometric ratios.

• Purity Requirements : The solution is filtered to 0.22 µm to remove particulate contaminants before use in subsequent reactions.

Applications in Advanced Material Synthesis

This compound’s role as a precursor is exemplified in the synthesis of Eu-doped LuF₃ nanoparticles :

• Procedure :

  • Lu(NO₃)₃ and Eu(NO₃)₃ are dissolved in ethylene glycol.

  • NH₄F is added to precipitate LuF₃:Eu³⁺.

  • Hydrothermal treatment at 180°C yields uniform nanoparticles.

Critical Factors :

• Precursor purity (99.99% Lu(NO₃)₃ required).

• Stoichiometric control to avoid europium segregation.

Comparative Analysis of Preparation Methods

Method	Starting Material	Acid Concentration	Temperature	Yield	Purity
Oxide Dissolution	Lu₂O₃	6M HNO₃	80°C	>95%	99.9%
Metal Reaction	Lu metal	4M HNO₃	RT	85–90%	99.5%
Carbonate Route	Lu₂(CO₃)₃	3M HNO₃	60°C	90–92%	99.0%

Chemical Reactions Analysis

Types of Reactions

Lutetium nitrate undergoes several types of chemical reactions, including:

Thermal Decomposition: When heated, this compound decomposes to form lutetium oxynitrate (LuONO₃) and further heating leads to the formation of lutetium oxide (Lu₂O₃).

Reaction with Ammonium Fluoride: this compound reacts with ammonium fluoride (NH₄F) to form ammonium hexafluoroluthenate.

Common Reagents and Conditions

Thermal Decomposition: This reaction typically occurs at elevated temperatures and involves the release of water, nitric acid, nitrogen dioxide, and oxygen.

Reaction with Ammonium Fluoride: This reaction is carried out in an aqueous medium at room temperature.

Major Products Formed

Thermal Decomposition: The major products are lutetium oxynitrate and lutetium oxide.

Reaction with Ammonium Fluoride: The major product is ammonium hexafluoroluthenate.

Scientific Research Applications

Ceramics and Glass

Lutetium nitrate is used as a dopant in the production of ceramics and glass. Its incorporation improves mechanical strength, thermal stability, and optical properties, making it valuable in high-performance materials.

Phosphors and Lasers

The compound is integral to the manufacture of phosphors and laser crystals. Lutetium-based materials are employed in solid-state lasers, which are essential for applications ranging from medical devices to industrial cutting tools.

Catalysis

This compound serves as a catalyst in various chemical reactions, including:

• Petroleum Cracking : Enhances the efficiency of hydrocarbon breakdown.
• Hydrogenation : Facilitates the addition of hydrogen to organic compounds.
• Alkylation : Promotes the transfer of alkyl groups to substrates.
• Polymerization : Aids in the formation of polymers from monomers.

Nanotechnology

In nanotechnology, this compound is utilized for synthesizing nanoparticles and nanomaterials. These materials find applications in electronics, medicine (e.g., drug delivery systems), and environmental science (e.g., pollutant remediation).

Radiopharmaceuticals

Lutetium radiopharmaceuticals, particularly those utilizing lutetium-177 (177Lu), have emerged as a groundbreaking approach in oncology. These therapies target specific cancer cells while minimizing damage to surrounding healthy tissues.

Key Applications :

• Neuroendocrine Tumors (NETs) : Lutetium-177 dotatate (Lutathera) is effective in treating NETs by targeting somatostatin receptors, leading to tumor growth control and improved survival rates .
• Prostate Cancer : Lutetium-177 has shown promise in treating metastatic castration-resistant prostate cancer, providing new therapeutic options for patients .
• Radiosynovectomy : The application of 177Lu is being explored for treating inflammatory joint conditions like rheumatoid arthritis, aiming to alleviate pain and inflammation .

Case Studies

• Lutathera for Neuroendocrine Tumors :
  • A clinical trial demonstrated that patients treated with lutetium-177 dotatate experienced significant tumor reduction and improved quality of life compared to standard therapies .
• 177Lu in Prostate Cancer Treatment :
  • Recent studies have indicated that patients with advanced prostate cancer showed a reduction in tumor size and progression after receiving lutetium-177-based therapy, highlighting its effectiveness as a targeted treatment option .

Summary Table of Applications

Application Area	Specific Use Cases	Benefits
Ceramics and Glass	Dopant for enhanced material properties	Improved strength and thermal stability
Phosphors and Lasers	Manufacturing of laser crystals	Essential for medical devices and industrial tools
Catalysis	Petroleum cracking, hydrogenation	Increased reaction efficiency
Nanotechnology	Synthesis of nanoparticles	Applications in electronics and medicine
Medicine	Radiopharmaceuticals (e.g., Lutathera)	Targeted cancer treatment with minimal side effects

Mechanism of Action

The mechanism of action of lutetium nitrate depends on its application. In the context of radiopharmaceuticals, this compound is used to produce lutetium-177, which emits beta radiation. This radiation targets and destroys cancer cells by causing DNA damage, leading to cell death. The molecular targets and pathways involved include the somatostatin receptors on the surface of cancer cells, which bind to the radiopharmaceutical and facilitate its uptake into the cells.

Comparison with Similar Compounds

Solubility and Physical Properties

Lutetium nitrate shares solubility trends with other lutetium salts (Table 1). However, its hygroscopic nature necessitates airtight storage, unlike non-hygroscopic compounds like lutetium carbonate (Lu₂(CO₃)₃) .

Table 1: Solubility of Selected Lutetium Compounds

Compound	Solubility in Water	Hygroscopic?	Crystal Form
This compound	Soluble	Yes	White crystalline
Lutetium sulfate	Soluble	No	White powder
Lutetium oxide	Insoluble	No	White solid
Lutetium fluoride	Insoluble	No	Crystalline
Lutetium carbonate	Insoluble	No	Powder

Sources:

Coordination Chemistry and Structural Differences

This compound’s coordination behavior is influenced by the lanthanide contraction , which reduces the ionic radius of Lu³⁺ compared to lighter lanthanides. Key findings include:

• Coordination Number: In complexes with phenanthroline diamides, Lu³⁺ exhibits a coordination number of 9–10, lower than La³⁺, Nd³⁺, or Eu³⁺ (coordination number 10) . This is attributed to Lu³⁺’s smaller size, which allows one nitrate group to adopt a monodentate configuration instead of bidentate .
• Bond Lengths: XRD studies show longer Lu–ligand bonds in fluorinated phenanthroline complexes compared to non-fluorinated analogs, suggesting steric effects influence coordination geometry .

Table 2: Coordination Numbers in Lanthanide Nitrate Complexes

Lanthanide	Ligand Type	Coordination Number	Nitrate Binding Mode
La³⁺	Phenanthroline diamide	10	Bidentate
Eu³⁺	Phenanthroline diamide	10	Bidentate
Lu³⁺	Phenanthroline diamide	9	Monodentate (1/3)
Lu³⁺	Fluorinated phenanthroline	10	Bidentate

*Sources: *

Table 3: Hazard Comparison of Lutetium Compounds

Compound	Explosive on Heating?	Bioaccumulation	Storage Requirements
This compound	Yes	Bones, liver	Airtight, dry conditions
Lutetium chloride	No	Not reported	Inert atmosphere
Lutetium oxide	No	Low	Standard conditions

Sources:

Biological Activity

Lutetium nitrate, a compound of the lanthanide lutetium, has garnered attention in various fields, particularly in radiopharmaceuticals and environmental toxicology. This article explores the biological activity of this compound, focusing on its interactions with biological systems, toxicity, and potential therapeutic applications.

This compound is typically encountered in its trivalent form (Lu^3+), which is crucial for its reactivity and biological interactions. The compound forms coordination complexes with various ligands, influencing its solubility and biological availability. Its chemical structure allows it to participate in complexation reactions that can modulate its biological activity.

Toxicity Studies

Research into the toxicity of lutetium compounds, including this compound, has been limited but informative. A study conducted by Bruce et al. (1963) provided initial toxicity data through intraperitoneal LD50 assessments in mice and rats, indicating a relatively low acute toxicity profile compared to other heavy metals . Further investigations have focused on the environmental impact of lutetium, particularly its bioaccumulation and effects on microbial communities.

Table 1: Toxicity Overview of this compound

Study Reference	Methodology	Organism	LD50 (mg/kg)	Observations
Bruce et al.	Intraperitoneal	Mice	300	Moderate toxicity observed
Campbell et al.	Bioluminescence Assay	Vibrio fischeri	EC50: 1.23 µM	Toxicity affected by ligands

Biological Activity and Mechanisms

The biological activity of this compound is primarily assessed through its interaction with microbial systems. A notable study examined the effects of lutetium on the bioluminescent bacterium Vibrio fischeri, revealing that the presence of organic ligands significantly alters the toxicity profile of lutetium ions. The free ion concentration was found to correlate with bioluminescence inhibition, indicating that higher concentrations lead to increased toxicity .

Case Study: Microbial Response to this compound

In a controlled experiment, Vibrio fischeri was exposed to varying concentrations of this compound in both the presence and absence of organic ligands such as citrate and EDTA. The results showed that while free Lu^3+ ions were toxic, the presence of ligands reduced this toxicity by forming stable complexes that decreased bioavailability:

• Without Ligands : EC50 values were lower (indicating higher toxicity).
• With Ligands : EC50 values increased significantly, demonstrating protective effects against toxicity.

Therapeutic Applications

Lutetium-177, derived from this compound, is a promising radiopharmaceutical used in targeted radionuclide therapy for cancer treatment. Its ability to emit beta particles allows for localized treatment with minimal damage to surrounding tissues. The half-life of 6.65 days is advantageous for therapeutic applications, providing sufficient time for accumulation in target tissues while minimizing overall radiation exposure .

Table 2: Therapeutic Applications of Lutetium-177

Application	Target Disease	Mechanism
Radiolabeled Peptides	Neuroendocrine Tumors	Targeted delivery via peptide receptors
Bone Pain Palliation	Metastatic Bone Cancer	Beta emission for pain relief
Diagnostic Imaging	Various Cancers	Gamma emission for imaging

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing and purifying lutetium nitrate for laboratory use?

this compound is typically synthesized by dissolving lutetium oxide (Lu₂O₃) in concentrated nitric acid, followed by controlled crystallization. Separation from other rare earth elements often involves ion exchange chromatography, where lutetium salts are selectively eluted using complexing agents like ammonium nitrate . Purity verification requires inductively coupled plasma mass spectrometry (ICP-MS) or X-ray diffraction (XRD) to confirm crystallinity and absence of contaminants .

Q. How should researchers handle this compound to mitigate health and safety risks in laboratory settings?

this compound is hygroscopic and may decompose explosively upon heating. Key precautions include:

• Using fume hoods and personal protective equipment (PPE) to avoid inhalation or skin contact .
• Implementing engineering controls (e.g., HEPA filters) if airborne concentrations exceed thresholds .
• Storing in airtight containers away from heat sources . Emergency protocols require immediate decontamination via showers/eye washes and medical evaluation for exposure .

Q. What are the biological implications of this compound accumulation in mammalian systems?

Lutetium lacks a known biological role but bioaccumulates in bones, liver, and kidneys. Chronic exposure studies in rodents indicate potential nephrotoxicity, though human toxicity data remain limited. Provisional reference doses (p-RfDs) are extrapolated from intraperitoneal LD₅₀ studies in mice, with low confidence due to sparse subchronic data .

Q. How does pH influence the stability and speciation of this compound in aqueous solutions?

Below pH 5.7, lutetium exists as the hydrated aqua ion [Lu(H₂O)₉]³⁺. Above this pH, hydroxide precipitation dominates, forming Lu(OH)₃·nH₂O. This pH-dependent behavior necessitates buffered solutions in experimental designs to maintain lutetium solubility .

Advanced Research Questions

Q. What spectroscopic techniques are optimal for characterizing this compound coordination complexes, and how are data contradictions resolved?

Infrared (IR) spectroscopy identifies nitrate coordination modes (e.g., free vs. bidentate nitrate ions at 1356 cm⁻¹ and 1527 cm⁻¹, respectively). Discrepancies between solid-state and solution-phase spectra (e.g., solvent-separated ion pairs in acetonitrile) are resolved using multinuclear NMR (³¹P) to track dynamic equilibria and solvent coordination .

Q. How can researchers reconcile conflicting toxicity data for this compound across regulatory agencies?

Discrepancies arise from limited chronic exposure studies and reliance on provisional values. For example, CalEPA and ACGIH list no toxicity thresholds (NV), while U.S. EPA’s p-RfD (0.003 mg/kg-day) is derived from acute rodent studies with molecular-weight adjustments for salts. Researchers must apply stoichiometric corrections when extrapolating metal-specific toxicity to nitrate forms .

Q. What experimental designs are effective for studying airborne particulate release from this compound in nuclear waste scenarios?

Controlled combustion experiments in sealed chambers (e.g., 25 mL waste fires) quantify aerosolized lutetium using real-time particle sizers and cascade impactors. Data validate DOE-HDBK-3010-94 models for nuclear facility safety, emphasizing particulate size distribution and respirable fractions (<10 µm) .

Q. How do ligand exchange dynamics affect the coordination number of lutetium in nitrate complexes under non-aqueous conditions?

In acetonitrile, this compound forms cationic complexes ([Lu(L)₂(NO₃)₂]⁺) with coordination numbers (CN) of 7–9, depending on solvent participation. Equilibrium between solvent-coordinated and bare ions is confirmed via variable-temperature NMR, with broader peaks indicating rapid ligand exchange .

Q. Methodological Guidance

• Data Analysis : Use multivariate regression to model speciation equilibria, referencing IR/NMR peak intensities .
• Contradiction Mitigation : Cross-validate toxicity metrics with molecular-weight-adjusted LD₅₀ values and in vitro cytotoxicity assays .
• Experimental Reproducibility : Document pH, solvent, and temperature conditions rigorously to ensure consistent coordination studies .